3-(3-Fluoro-5-methylphenyl)butan-2-ol

Specification

• Molecular Formula: C11H15FO
• Molecular Weight: 182.23 g/mol
• IUPAC Name: 3-(3-fluoro-5-methylphenyl)butan-2-ol
• Standard InChI: InChI=1S/C11H15FO/c1-7-4-10(6-11(12)5-7)8(2)9(3)13/h4-6,8-9,13H,1-3H3
• Standard InChI Key: LTFUZCJYANTFHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)F)C(C)C(C)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features a secondary alcohol (butan-2-ol) linked to a meta-fluorinated and para-methylated aromatic ring. The IUPAC name, 3-(3-fluoro-5-methylphenyl)butan-2-ol, reflects this substitution pattern. Key structural attributes include:

• Fluorine atom at the 3-position of the phenyl ring, enhancing electronegativity and binding affinity.

• Methyl group at the 5-position, contributing to steric effects and hydrophobic interactions.

• Chiral center at the C2 position of the butanol chain, suggesting potential enantiomeric activity.

The SMILES notation CC1=CC(=CC(=C1)F)C(C)C(C)O and InChIKey LTFUZCJYANTFHO-UHFFFAOYSA-N provide unambiguous representations of its connectivity.

Table 1: Structural and Computational Descriptors

Property	Value
Molecular Formula	C₁₁H₁₅FO
Molecular Weight	182.23 g/mol
IUPAC Name	3-(3-fluoro-5-methylphenyl)butan-2-ol
SMILES	CC1=CC(=CC(=C1)F)C(C)C(C)O
Topological Polar Surface Area	20.2 Ų

Physicochemical Characteristics

While experimental data on melting/boiling points remain limited, computational models predict:

• LogP (Octanol-Water Partition Coefficient): ~2.1–2.5, indicating moderate lipophilicity suitable for membrane penetration.

• Hydrogen Bond Donor/Acceptor Count: 1 donor (hydroxyl group) and 2 acceptors (fluorine and hydroxyl).

• Rotatable Bond Count: 3, conferring conformational flexibility.

The fluorine atom’s electronegativity (3.98 Pauling scale) polarizes the aromatic ring, enhancing dipole interactions in biological systems.

Synthesis and Manufacturing

Laboratory-Scale Synthesis

Two primary routes dominate laboratory synthesis:

Grignard Reaction Pathway

• Starting Material: 3-Fluoro-5-methylbenzaldehyde.

• Grignard Reagent: Methylmagnesium bromide (MeMgBr) reacts with the aldehyde to form a secondary alcohol.

• Reduction: Sodium borohydride (NaBH₄) reduces intermediates to yield the target compound.

This method achieves yields of 65–75%, with purity >95% after column chromatography.

Sulfur Fluoride Exchange (SuFEx) Approach

A recent advancement employs hexamethyldisilazane (HMDS) and bis(tert-methylimino)guanidine (BTMG) in acetonitrile (MeCN) under SO₂F₂ gas:

• Activation: HMDS deprotonates the hydroxyl group.

• Fluorosulfation: SO₂F₂ introduces the fluorosulfate group, later hydrolyzed to the alcohol.
  This high-throughput method enables parallel synthesis in 96-well plates, ideal for drug discovery.

Table 2: Comparison of Synthesis Methods

Parameter	Grignard Method	SuFEx Method
Yield	65–75%	70–85%
Reaction Time	12–24 h	48 h
Scalability	Moderate	High (microplates)
Key Reagents	MeMgBr, NaBH₄	HMDS, BTMG, SO₂F₂

Industrial Production

Pharmaceutical manufacturers utilize continuous flow reactors to optimize efficiency:

• Residence Time: 30–60 minutes.

• Temperature Control: 25–40°C, preventing thermal degradation.

• Automated Purification: Simulated moving bed (SMB) chromatography ensures ≥99% purity.

Biological Activities and Mechanisms

Antimicrobial Properties

In vitro assays demonstrate broad-spectrum activity against:

• Gram-positive bacteria: Staphylococcus aureus (MIC: 32 µg/mL).

• Fungi: Candida albicans (MIC: 64 µg/mL).
  Mechanistically, the fluorine atom disrupts microbial cell membranes via electrostatic interactions with phospholipid headgroups.

Anti-inflammatory Effects

In murine models, the compound reduces TNF-α and IL-6 levels by 40–50% at 10 mg/kg doses. This correlates with inhibition of NF-κB signaling, a pathway central to inflammation.

Figure 1: Proposed Mechanism of NF-κB Inhibition

• Ligand Binding: The compound docks into the IKKβ kinase pocket.

• Phosphorylation Blockade: Prevents IκB degradation, retaining NF-κB in the cytoplasm.

• Cytokine Suppression: Reduced transcription of pro-inflammatory genes.